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Electrophysiological Responses to (Z)-9-
Tricosene: A Comparative Guide for Researchers
For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the electrophysiological responses to the insect pheromone (Z)-9-
Tricosene across different fly populations. The data presented is compiled from peer-reviewed

studies to facilitate a deeper understanding of olfactory sensitivities and potential variations in

chemoreception.

(Z)-9-Tricosene, a key component of the female housefly sex pheromone, elicits significant

electrophysiological responses in various fly species. This guide summarizes quantitative data

from electroantennography (EAG) and single-cell recording (SCR) studies, details the

experimental methodologies, and visualizes the underlying biological and experimental

processes.

Comparative Electrophysiological Data
The following tables summarize the electroantennogram (EAG) responses to (Z)-9-Tricosene
in different populations of Musca domestica (the common housefly) and in Drosophila

melanogaster (the fruit fly). It is important to note that a direct comparison between the two

species is challenging due to variations in experimental protocols across different studies. The

data for Musca domestica allows for a direct comparison between a long-established laboratory

strain and wild-type strains.
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Table 1: Electroantennogram (EAG) Response to (Z)-9-Tricosene in Musca domestica Strains

Fly Strain Sex
Dose of (Z)-9-
Tricosene (µg)

Mean EAG
Response
(mV)

Standard
Deviation (mV)

WHO

(Laboratory

Strain)

Male 10 ~1.0 ~0.2

WHO

(Laboratory

Strain)

Female 10 ~1.2 ~0.3

Pesse-6 (Wild

Strain, 6th Gen

in Lab)

Male 10 ~0.9 ~0.2

Pesse-6 (Wild

Strain, 6th Gen

in Lab)

Female 10 ~1.1 ~0.25

Van Diermen-12

(Wild Strain, 12th

Gen in Lab)

Male 10 ~0.95 ~0.2

Van Diermen-12

(Wild Strain, 12th

Gen in Lab)

Female 10 ~1.15 ~0.25

Data extracted from "Pheromones of the housefly - A chemical and behavioural study",

University of Groningen.[1]

Table 2: Electroantennogram (EAG) Response to (Z)-9-Tricosene in Drosophila melanogaster
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Fly Genotype Sex
Concentration
of (Z)-9-
Tricosene

Mean EAG
Response
(mV)

Standard Error
of the Mean
(mV)

Wild-Type Male 100% ~0.8 ~0.1

Wild-Type Female 100% ~0.9 ~0.15

orco-/- (Odorant

co-receptor

mutant)

Male 100% ~0.1 ~0.05

orco-/- (Odorant

co-receptor

mutant)

Female 100% ~0.1 ~0.05

Data extracted from "Food odors trigger Drosophila males to deposit a pheromone that guides

aggregation and female oviposition decisions", eLife.

Experimental Protocols
Electroantennography (EAG)
Electroantennography is a technique used to measure the summated electrical response of the

olfactory sensory neurons on an insect's antenna to a given odorant.

Preparation of the Insect:

The fly is anesthetized, often by cooling.

The head is excised, and one antenna is carefully removed.

The excised antenna is mounted between two electrodes using conductive gel. The

recording electrode makes contact with the tip of the antenna, and the reference electrode is

inserted into the base.

Odorant Stimulation and Recording:

A constant stream of purified and humidified air is passed over the antenna.
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A defined volume of air containing the vapor of (Z)-9-Tricosene at a known concentration is

injected into the constant air stream for a short duration (e.g., 0.5 seconds).

The resulting change in the potential difference between the recording and reference

electrodes is amplified and recorded by a computer. This depolarization is the EAG

response, measured in millivolts (mV).

Single-Cell Recording (SCR) / Single-Sensillum
Recording (SSR)
Single-cell recording allows for the measurement of the activity of individual olfactory sensory

neurons (OSNs) housed within a single sensillum on the antenna. This technique provides

higher resolution than EAG.

Preparation of the Insect:

The fly is immobilized in a pipette tip or on a slide with wax or double-sided tape, with the

head and antennae exposed and stabilized.

A reference electrode (often a sharpened tungsten or glass electrode) is inserted into a non-

olfactory part of the head, such as the eye.

A recording electrode, also a sharp tungsten or glass microelectrode, is carefully inserted

through the cuticle at the base of a single olfactory sensillum to make contact with the

sensillum lymph surrounding the dendrites of the OSNs.

Odorant Stimulation and Recording:

A continuous stream of humidified, charcoal-filtered air is directed over the antenna.

A pulse of air carrying (Z)-9-Tricosene is introduced into the airstream.

The extracellular action potentials (spikes) from the OSN(s) within the sensillum are

recorded. The response is quantified as the change in spike frequency (spikes per second)

from the baseline firing rate.
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Olfactory Signaling Pathway in Drosophila
The following diagram illustrates the general olfactory signal transduction pathway in

Drosophila melanogaster, initiated by the binding of an odorant like (Z)-9-Tricosene to an

Odorant Receptor (OR). In the case of (Z)-9-Tricosene in Drosophila, the receptor Or7a has

been identified as a key component.

Olfactory Receptor Neuron Dendrite
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Caption: Olfactory signaling cascade in a Drosophila neuron.

Experimental Workflow for Electrophysiological
Recording
This diagram outlines the key steps involved in both Electroantennography (EAG) and Single-

Cell Recording (SCR) experiments.
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1. Fly Immobilization
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(Excision for EAG or Stabilization for SCR)

3. Electrode Placement
(Recording and Reference)

4. Odorant Delivery
((Z)-9-Tricosene Pulse)

5. Signal Acquisition
(Amplification and Recording)

6. Response Quantification
(EAG Amplitude or Spike Frequency)

7. Comparative Analysis
(Across Populations/Conditions)
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Caption: Workflow for electrophysiological experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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